Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)

3,5-Difluorobenzoylacetonitrile structure
842140-51-6 structure
Product Name:3,5-Difluorobenzoylacetonitrile
CAS No:842140-51-6
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD02260784
CID:716262
PubChem ID:2758255
Update Time:2025-04-19

3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,3,5-difluoro-b-oxo-
    • 3-(3,5-difluorophenyl)-3-oxopropanenitrile
    • 3,5-Difluorobenzoylacetonitrile
    • 3,5-Difluoro-b-oxo-benzenepropanenitrile
    • FT-0604195
    • Z317041998
    • EN300-67069
    • AKOS000170787
    • MFCD02260784
    • AMY2045
    • YSCK0781
    • CS-0108757
    • YNNWBLSXFFMWQX-UHFFFAOYSA-N
    • PS-8535
    • 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
    • 3,5-difluorobenzoyl-acetonitrile
    • DTXSID30374241
    • 842140-51-6
    • 3,5-difluoro-beta-oxo-benzenepropanenitrile
    • SCHEMBL1989864
    • C78498
    • DIPHENYLPHOSPHONOACETICACIDETHYLESTER
    • SY185148
    • MDL： MFCD02260784
    • Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
    • InChI Key： YNNWBLSXFFMWQX-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C(CC#N)=O)C=1)F

Computed Properties

  • Exact Mass: 181.03400
  • Monoisotopic Mass: 181.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.3
  • Melting Point: 102-105°C
  • Boiling Point: 303.7°C at 760 mmHg
  • Flash Point: 137.5°C
  • Refractive Index: 1.497
  • PSA: 40.86000
  • LogP: 2.06118

3,5-Difluorobenzoylacetonitrile Security Information

3,5-Difluorobenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Difluorobenzoylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113147-5g
3-(3,5-Difluorophenyl)-3-oxopropanenitrile
 842140-51-6 95%
5g
 $360.79 2023-08-31
Chemenu
CM158365-5g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 95%
5g
 $309 2021-06-17
Fluorochem
022383-1g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 96%
1g
 ￡194.00 2022-02-28
Fluorochem
022383-5g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 96%
5g
 ￡654.00 2022-02-28
Fluorochem
022383-25g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 96%
25g
 ￡2362.00 2022-02-28
abcr
AB166979-1 g
3,5-Difluorobenzoylacetonitrile; 96%
 842140-51-6
1g
 €457.50 2022-06-11
abcr
AB166979-2 g
3,5-Difluorobenzoylacetonitrile; 96%
 842140-51-6
2g
 €675.10 2022-06-11
Chemenu
CM158365-5g
3,5-Difluorobenzoylacetonitrile
 842140-51-6 95%
5g
 $309 2022-06-10
Apollo Scientific
PC9047-250mg
3,5-Difluorobenzoylacetonitrile
 842140-51-6
250mg
 £118.00 2025-02-22
TRC
D457233-100mg
3,5-Difluorobenzoylacetonitrile
 842140-51-6
100mg
 $133.00 2023-05-18

3,5-Difluorobenzoylacetonitrile Related Literature

Related Categories

842140-51-6 (3,5-Difluorobenzoylacetonitrile) Related Products

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.